Cas no 946211-15-0 (N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide)

• Product name: N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide
• CAS No: 946211-15-0
• MF: C₁₃H₁₀N₂O₂S₂
• MW: 290.360700130463
• CID: 6007288
• PubChem ID: 16867687

N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide
• N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]thiophene-2-carboxamide
• N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)thiophene-2-carboxamide
• 946211-15-0
• N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide
• AKOS024651909
• F2493-1259

• Inchi： 1S/C13H10N2O2S2/c16-13(12-4-2-6-19-12)14-8-9-7-10(17-15-9)11-3-1-5-18-11/h1-7H,8H2,(H,14,16)
• InChI Key： LTOJDSLHSFGWPN-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3SC=CC=3)ON=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 290.01836991g/mol
• Monoisotopic Mass: 290.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 2.6

Additional information on N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide

Comprehensive Overview of N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide (CAS No. 946211-15-0)

In the realm of organic chemistry and pharmaceutical research, N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide (CAS No. 946211-15-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiophene and oxazole moieties, is a subject of interest for researchers exploring novel heterocyclic compounds with therapeutic potential. Its molecular framework makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing demand for bioactive small molecules in modern medicine has placed compounds like N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide at the forefront of scientific inquiry. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases and inflammatory disorders, which are among the most searched health topics today. The compound's ability to interact with specific biological pathways could pave the way for innovative treatments, aligning with the current focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide involves sophisticated multi-step organic synthesis techniques. The incorporation of thiophene-2-carboxamide and oxazole rings requires precise control over reaction conditions, making it a valuable case study for chemists specializing in heterocyclic synthesis. This aspect is particularly relevant given the increasing popularity of green chemistry and sustainable synthesis methods, which aim to minimize environmental impact while maximizing efficiency.

The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are critical factors in its potential pharmaceutical applications. Recent studies have explored its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, a topic frequently searched by pharmacologists and medicinal chemists. Understanding these properties is essential for optimizing its therapeutic efficacy and reducing potential side effects, which aligns with the broader industry trend toward safer drug development.

In addition to its biomedical applications, N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide has also attracted interest in material science. Its conjugated thiophene rings make it a potential candidate for organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and sensors. This dual applicability in both life sciences and advanced materials underscores its versatility and relevance in cutting-edge research.

As the scientific community continues to explore the potential of N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide, its CAS No. 946211-15-0 remains a key identifier for researchers and manufacturers. The compound's unique structure and multifaceted applications make it a compelling subject for further investigation, particularly in the context of drug discovery and functional materials. With ongoing advancements in computational chemistry and high-throughput screening, the future holds exciting possibilities for this remarkable molecule.